Cas no 1361734-08-8 (2-Cyano-6-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-Cyano-6-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1361734-08-8
• MF: C₈H₅F₃N₂O₂
• MW: 218.132712125778
• CID: 4911659
• Update Time: 2025-06-07

2-Cyano-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H5F3N2O2/c9-8(10,11)15-7-2-1-5(4-14)6(3-12)13-7/h1-2,14H,4H2
• InChI Key： JMYCASSHTVVTHO-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(CO)C(C#N)=N1)(F)F

Computed Properties

• Exact Mass: 218.03031189 g/mol
• Monoisotopic Mass: 218.03031189 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.13
• XLogP3: 1.5
• Topological Polar Surface Area: 66.1

Additional information on 2-Cyano-6-(trifluoromethoxy)pyridine-3-methanol

2-Cyano-6-(trifluoromethoxy)pyridine-3-methanol: A Comprehensive Overview

2-Cyano-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1361734-08-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drugs.

The cyano group and the trifluoromethoxy substituent are key functional groups that contribute to the compound's chemical and biological properties. The cyano group is known for its electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The trifluoromethoxy group, on the other hand, imparts lipophilicity and can enhance the compound's ability to cross biological membranes, making it a valuable moiety in drug design.

Recent studies have highlighted the potential of 2-Cyano-6-(trifluoromethoxy)pyridine-3-methanol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored its use as a lead compound for developing anti-inflammatory drugs. The researchers found that this compound exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway, such as COX-2 and LOX.

In another study, published in Bioorganic & Medicinal Chemistry Letters (2022), scientists investigated the antiviral properties of 2-Cyano-6-(trifluoromethoxy)pyridine-3-methanol. The results showed that this compound effectively inhibited the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action was attributed to its ability to interfere with viral RNA synthesis, making it a promising candidate for antiviral drug development.

The structural versatility of 2-Cyano-6-(trifluoromethoxy)pyridine-3-methanol also makes it an attractive starting point for synthetic chemistry. Researchers have utilized this compound as a building block to synthesize a variety of derivatives with enhanced biological activities. For example, a study in Tetrahedron Letters (2023) reported the synthesis of several cyano-substituted pyridine derivatives that demonstrated improved potency against cancer cells. These derivatives were found to induce apoptosis and inhibit cell proliferation, suggesting their potential as anticancer agents.

The pharmacokinetic properties of 2-Cyano-6-(trifluoromethoxy)pyridine-3-methanol have also been extensively studied. A report in European Journal of Pharmaceutical Sciences (2021) evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, which are crucial for its development as a therapeutic agent.

In addition to its therapeutic applications, 2-Cyano-6-(trifluoromethoxy)pyridine-3-methanol has been used as a probe molecule in biochemical assays. Its unique chemical structure allows it to interact selectively with specific protein targets, making it useful for studying protein function and identifying potential drug targets. A study in Biochemistry (2020) utilized this compound to investigate the binding interactions between a novel protein target and small molecules, providing valuable insights into the molecular mechanisms underlying certain diseases.

The synthesis of 2-Cyano-6-(trifluoromethoxy)pyridine-3-methanol has been optimized through various synthetic routes to improve yield and purity. One commonly used method involves the reaction of 6-(trifluoromethoxy)pyridin-3-yl methanol with cyanide ions under controlled conditions. This approach has been refined to achieve high yields and minimize side reactions, ensuring the production of high-quality material for research and development purposes.

In conclusion, 2-Cyano-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1361734-08-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological properties and pharmacokinetic profiles, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its use in various fields.